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Compound of Interest

Compound Name: Nimodipine-d7

Cat. No.: B565473 Get Quote

Essential Safety and Handling Guide for
Nimodipine-d7
This guide provides crucial safety and logistical information for laboratory personnel handling

Nimodipine-d7. Adherence to these procedures is vital for ensuring personal safety and

maintaining a secure research environment. Nimodipine is a potent pharmaceutical compound,

and its isotopically labeled form, Nimodipine-d7, should be handled with the same level of

caution.

Hazard Identification and Engineering Controls
Nimodipine is classified as a potent compound and is harmful if swallowed.[1] It is a

dihydropyridine calcium channel blocker designed to have a pharmacological effect at low

doses. The primary routes of exposure in a laboratory setting are inhalation of aerosolized

particles and dermal contact.[2] Therefore, engineering controls are the first and most critical

line of defense.

Primary Engineering Control: All handling of Nimodipine-d7 powder, including weighing,

reconstituting, and aliquoting, must be performed in a certified chemical fume hood, a glove

box, or a similar ventilated enclosure to minimize the risk of inhalation.[2][3]

Ventilation: Ensure adequate general laboratory ventilation to support the primary

engineering controls.[4]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent skin and eye contact. PPE should be

donned before handling the compound and removed before leaving the work area.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent direct skin contact.

Gloves must be inspected

before use and changed

immediately if contaminated.[2]

[4]

Eye Protection
Tightly fitting safety goggles

with side-shields.

To protect eyes from dust

particles and splashes.[4] Must

conform to EN 166 (EU) or

NIOSH (US) standards.

Body Protection A full-length laboratory coat.

To protect skin and personal

clothing from contamination.[2]

[5]

Respiratory Protection A NIOSH-approved respirator.

Required if engineering

controls are not sufficient or

during a spill clean-up. A full-

face respirator may be

necessary if exposure limits

are exceeded or irritation

occurs.[4][6]

Footwear Closed-toe shoes.
To protect feet from spills and

falling objects.[5]

Step-by-Step Handling Protocol
Preparation:

Designate Area: Cordon off and label a specific area within the laboratory for handling

Nimodipine-d7.
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Assemble Materials: Gather all necessary equipment, including the compound, solvents,

pipettes, tubes, and waste containers, and place them inside the chemical fume hood.

Don PPE: Put on all required PPE in the correct order (lab coat, respirator, eye protection,

then gloves).

Procedure:

Weighing: Carefully weigh the Nimodipine-d7 powder within the fume hood. Use anti-static

tools and techniques to prevent dispersal of the powder.[4]

Dissolving: Add the solvent to the powder slowly to avoid splashing. If sonication is required,

ensure the container is securely capped.

Aliquoting: Dispense the solution into appropriately labeled storage vials.

Post-Handling: Wipe down all surfaces within the fume hood with an appropriate cleaning

agent.

Removal of PPE:

Gloves: Remove gloves first and dispose of them in the designated waste container.

Gown/Coat: Remove the lab coat, turning it inside out to contain any potential contamination.

Eye/Face Protection: Remove goggles and respirator.

Hand Washing: Wash hands thoroughly with soap and water after all handling procedures

are complete.[4]

Spill and Emergency Procedures
Spill:

Evacuate non-essential personnel from the area.[4]

Wearing appropriate PPE, cover the spill with an absorbent material.
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Collect the material using spark-proof tools and place it in a sealed, labeled container for

disposal.[4]

Clean the spill area thoroughly.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[6]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap

and plenty of water.[4]

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control

center immediately.[1][4]

Storage and Disposal Plan
Storage: Store Nimodipine-d7 in a tightly closed container in a dry, cool, and well-ventilated

place.[4] The storage location should be separate from incompatible materials such as

strong oxidizing agents.[7]

Disposal: All waste, including empty containers, contaminated PPE, and spill cleanup

materials, must be disposed of as hazardous chemical waste.[6][7] Do not discharge into

sewer systems.[4] The material can be sent to a licensed chemical destruction plant or

disposed of by controlled incineration with flue gas scrubbing.[4] For small quantities in a

research setting, follow institutional guidelines for potent compound disposal.

Quantitative Data Summary
The following table summarizes key quantitative data for Nimodipine, which is representative

for Nimodipine-d7.
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Property Value Source

Molecular Formula C₂₁H₂₆N₂O₇ [7]

Molecular Weight 418.45 g/mol [7]

Melting Point 124 - 130 °C (255.2 - 266 °F) [6][7]

Oral LD50 (Rat) 2738 mg/kg [6][7]

Oral LD50 (Mouse) 940 mg/kg [6]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of Nimodipine-
d7, from initial preparation to final disposal.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Cleanup

4. Exit Procedure
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Caption: Workflow for Safe Handling of Nimodipine-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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